BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Thiopheneacrylic acid chemical properties and
structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Thiopheneacrylic acid

Cat. No.: B013031

An In-depth Technical Guide to 3-Thiopheneacrylic Acid: Chemical Properties and Structure

For researchers, scientists, and professionals in drug development, a thorough understanding
of the chemical properties and structure of organic compounds is paramount. This guide
provides a detailed overview of 3-Thiopheneacrylic acid, a heterocyclic compound with
applications in chemical synthesis.

Chemical Identity and Structure

3-Thiopheneacrylic acid can exist as two primary isomers, 3-(2-thienyl)acrylic acid and 3-(3-
thienyl)acrylic acid, depending on the point of attachment of the acrylic acid moiety to the
thiophene ring.

The IUPAC name for the 2-isomer is (2E)-3-(thiophen-2-yl)prop-2-enoic acid, while the 3-
isomer is known as (2E)-3-(thiophen-3-yl)prop-2-enoic acid.[1][2] The structural representation
of these isomers is crucial for understanding their reactivity and interactions.
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Chemical Structures of 3-Thiopheneacrylic Acid Isomers
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Click to download full resolution via product page

Caption: Chemical structures of 3-(2-Thienyl)acrylic acid and 3-(3-Thienyl)acrylic acid.

Physicochemical Properties

The physicochemical properties of 3-Thiopheneacrylic acid are summarized in the table
below. These properties are essential for predicting the compound's behavior in various
chemical and biological systems.
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Property 3-(2-Thienyl)acrylic acid 3-(3-Thienyl)acrylic acid
Molecular Formula C7He025[1] C7He02S[2][3]
Molecular Weight 154.19 g/mol [1] 154.19 g/mol [3][4]
Melting Point 145-148 °C[5][6][7] 150-154 °C[2]
Boiling Point 298.9 °C at 760 mmHg|6] 298.9 °C at 760 mmHg|[2]
Density ~1.295 g/cm3[6] 1.346 g/cm3[2]
pKa (Predicted) Not available 4.45 £ 0.10[2]
logP 1.7[1] 1.84590([2]
Slightly beige to yellow needle-
Appearance ] ) )
like crystalline solid[5]
1124-65-8[1][8], 15690-25-2[1]  1195-52-4[3][4], 102696-71-
CAS Number
[5] 9[2]
SMILES C1=CC=C(S1)C=CC(=0)O C1=CSC=C1C=CC(=0)0I[2]
InChl=1S/C7H602S/c8-7(9)4- InChl=1S/C7H602S/c8-7(9)4-
InChl 3-6-2-1-5-10-6/h1-5H, 3-6-1-2-10-5-6/h1-5H,

(H,8,9)/b4-3+[1]

(H,8,9)/b4-3+

Experimental Protocols
Synthesis

A common method for the synthesis of 3-Thiopheneacrylic acid is the Knoevenagel
condensation.[9] This reaction involves the condensation of a thiophenecarboxaldehyde with
malonic acid or its derivatives.

General Procedure:
o Dissolve thiophenecarboxaldehyde and malonic acid in a suitable solvent.

e Add a catalyst to the solution.
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Heat the reaction mixture and monitor the progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Perform a post-reaction workup to isolate the crude product.

Purify the crude 3-Thiopheneacrylic acid by recrystallization.[10]
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General Synthesis and Purification Workflow
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Caption: A generalized workflow for the synthesis and purification of 3-Thiopheneacrylic acid.
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Purification by Recrystallization

Recrystallization is a standard technique for purifying solid organic compounds.[11]
General Procedure:

o Dissolve the crude 3-Thiopheneacrylic acid in a minimal amount of a suitable hot solvent.

Allow the solution to cool slowly and undisturbed to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the crystals to remove any residual solvent.[11]

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR spectroscopy is a powerful tool for structural elucidation. For acrylic acid, the vinylic
protons typically appear as three quadruplets in the range of 6.0-6.5 ppm.[12] The specific
chemical shifts and coupling constants for 3-Thiopheneacrylic acid will depend on the
substitution pattern of the thiophene ring and the solvent used.

Infrared (IR) Spectroscopy

The IR spectrum of 3-Thiopheneacrylic acid is expected to show characteristic absorption
bands for the functional groups present. Key expected peaks include:

e Abroad O-H stretching band for the carboxylic acid, typically in the range of 2500-3300

cm™1,

e A strong C=0 stretching band for the carbonyl group of the carboxylic acid, around 1700

cm™1,

e C=C stretching bands for the acrylic and thiophene moieties.
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e C-O stretching and O-H bending bands.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of the compound. For 3-(2-Thienyl)acrylic acid, the exact mass is 154.00885060 Da.[1] The
mass spectrum will show a molecular ion peak corresponding to this mass, along with other
fragment ions.

Reactivity and Applications

The reactivity of 3-Thiopheneacrylic acid is influenced by the electron-withdrawing nature of
the acrylic acid group and the aromaticity of the thiophene ring. The double bond in the acrylic
acid moiety can undergo addition reactions. The thiophene ring can participate in electrophilic
aromatic substitution reactions, although the presence of the deactivating acrylic acid group
can make these reactions challenging.[9]

3-Thiopheneacrylic acid and its derivatives are utilized as synthetic intermediates in various
chemical syntheses. For instance, (E)-2-Thiopheneacrylic acid is used in the synthesis of anti-
HIV HEPT analogs and in the preparation of benzimidazole and caffeine analogs that act as
inhibitors of monoamine oxidase B.[5]
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Caption: A simplified diagram of electrophilic aromatic substitution on the thiophene ring.

Safety Information

3-(2-Thienyl)acrylic acid is classified as an irritant. It is known to cause skin and serious eye
irritation, and may cause respiratory irritation.[1] Standard laboratory safety precautions,
including the use of personal protective equipment, should be followed when handling this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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